Cas no 623155-22-6 (Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-chloro-7-formyl-5-methyl-, ethyl ester)
623155-22-6 structure
Product Name:Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-chloro-7-formyl-5-methyl-, ethyl ester
CAS No:623155-22-6
MF:C11H10ClN3O3
MW:267.668401241302
CID:1637000
PubChem ID:58780561
Update Time:2025-04-21
Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-chloro-7-formyl-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-chloro-7-formyl-5-methyl-, ethyl ester
- 4-chloro-7-forMyl-5-Methylpyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
- ethyl 4-chloro-7-formyl-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- AB66062
- SCHEMBL12779804
- 623155-22-6
-
- Inchi: 1S/C11H10ClN3O3/c1-3-18-11(17)8-6(2)9-10(12)13-5-14-15(9)7(8)4-16/h4-5H,3H2,1-2H3
- InChI Key: AGGKYKSZCLOGHY-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C)C(C(=O)OCC)=C(C=O)N2N=CN=1
Computed Properties
- Exact Mass: 267.0412
- Monoisotopic Mass: 267.0410689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 73.56
Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-chloro-7-formyl-5-methyl-, ethyl ester Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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